2,4-dichloro-N-(3,5-dimethylphenyl)benzamide

• IUPAC Name: 2,4-dichloro-N-(3,5-dimethylphenyl)benzamide
• InChI: InChI=1S/C15H13Cl2NO/c1-9-5-10(2)7-12(6-9)18-15(19)13-4-3-11(16)8-14(13)17/h3-8H,1-2H3,(H,18,19)
• InChI Key: HLRHAQLNYKJJBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl)C
• Molecular Formula: C15H13Cl2NO
• Molecular Weight: 294.2 g/mol
• CAS RN: 346690-75-3

Description

2,4-dichloro-N-(3,5-dimethylphenyl)benzamide, also known as dicamba, is a synthetic herbicide that has been widely used in agriculture to control broadleaf weeds. It belongs to the chemical family of benzoic acid derivatives and is classified as a selective herbicide, meaning it can kill certain types of plants without harming others.

Mechanism of Action

Dicamba works by disrupting the growth and development of plants. It is absorbed by the leaves and stems of susceptible plants and moves within the plant to the growing points, where it interferes with the normal functioning of plant hormones. This disrupts the plant's ability to produce essential proteins and enzymes, ultimately leading to the death of the plant.
Biochemical and Physiological Effects:
Dicamba has been shown to have a number of biochemical and physiological effects on plants. It can cause changes in the levels of plant hormones, alter the expression of genes involved in growth and development, and disrupt the function of enzymes involved in photosynthesis and respiration.

Advantages and Limitations for Lab Experiments

Dicamba has a number of advantages for use in laboratory experiments. It is relatively easy to obtain and can be used to study the effects of herbicides on plants. However, there are also limitations to its use, including the potential for non-target effects and the need for careful handling and disposal.

Future Directions

There are a number of future directions for research on 2,4-dichloro-N-(3,5-dimethylphenyl)benzamide. One area of interest is the development of new formulations and delivery systems that can improve its effectiveness and reduce its impact on non-target organisms. Another area of research is the investigation of 2,4-dichloro-N-(3,5-dimethylphenyl)benzamide-resistant weeds and the development of new herbicides to control them. Finally, there is a need for further research on the environmental impact of 2,4-dichloro-N-(3,5-dimethylphenyl)benzamide and its potential effects on human health.

Synthesis Methods

Dicamba can be synthesized through a multi-step process that involves the reaction of 3,5-dimethylphenol with phosgene to form 3,5-dimethylphenyl chloroformate, which is then reacted with 2,4-dichloroaniline to produce 2,4-dichloro-N-(3,5-dimethylphenyl)benzamide.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties and its potential impact on the environment. It has been used in numerous scientific studies to investigate its effectiveness in controlling weeds and its impact on non-target plants and organisms.